2-{[1-(2-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid

• IUPAC Name: 2-[1-(2-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C18H15NO5S/c1-24-13-8-4-3-7-12(13)19-16(20)10-15(17(19)21)25-14-9-5-2-6-11(14)18(22)23/h2-9,15H,10H2,1H3,(H,22,23)
• InChI Key: DTHHLIHNAMJJEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)CC(C2=O)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C18H15NO5S
• Molecular Weight: 357.4 g/mol

Description

2-{[1-(2-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as sulbactam, which is a β-lactamase inhibitor used in combination with β-lactam antibiotics to increase their efficacy against resistant bacteria.

Scientific Research Applications

Preparation and Labeling of Compounds for Clinical Research

Research involving labeled compounds , such as those with ^14C or ^18O, is essential for tracking the distribution, metabolism, and excretion of drugs in clinical trials. For example, the preparation of ^14C-labeled 2-methoxy-4-(methylthio) benzoic acid derivatives has been employed in synthesizing cardiotonic drugs with inotropic and vasodilator activities, showcasing the compound's potential role in the development of new therapeutic agents (Kau, Krushinski, & Robertson, 1985).

Electrochemical Studies and Kinetic Analysis

Compounds with benzoic acid derivatives have been studied for their electrochemical behavior , offering insights into the reduction processes and mechanisms involved. For instance, the electrochemical reduction of azo bond-containing benzoic acids has significant implications for understanding the electrochemical properties of similar compounds (Mandić, Nigović, & Šimunić, 2004).

Drug Development and Hypoglycemic Agents

The structure-activity relationship in hypoglycemic benzoic acid derivatives provides a foundation for developing new medications targeting diabetes and related metabolic disorders. Research into compounds such as repaglinide, a benzoic acid derivative with significant hypoglycemic activity, highlights the potential of utilizing specific structural modifications to enhance therapeutic efficacy (Grell et al., 1998).

Catalysis and Chemical Synthesis

Benzoic acid derivatives also find applications in catalysis , particularly in alcohol oxidation. Studies involving sulfonated Schiff base copper(II) complexes, for example, demonstrate the utility of these compounds in facilitating selective catalytic processes, which are crucial for various synthetic applications (Hazra et al., 2015).

Metabolism and Pharmacokinetics

Understanding the metabolic pathways of drugs is vital for their development and optimization. Research into the oxidative metabolism of novel antidepressants, for example, sheds light on the enzymatic processes involved in drug metabolism, which can inform the design of new compounds with improved pharmacokinetic profiles (Hvenegaard et al., 2012).